Cas no 1797805-54-9 (3-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}-1-phenylurea)

• Product Name: 3-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}-1-phenylurea
• CAS No: 1797805-54-9
• MF: C₁₆H₁₉N₅O₂
• MW: 313.354362726212
• CID: 5373210
• Update Time: 2025-06-26

3-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}-1-phenylurea Chemical and Physical Properties

Names and Identifiers

• N-[[4-(4-Morpholinyl)-2-pyrimidinyl]methyl]-N′-phenylurea
• 3-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}-1-phenylurea

• Inchi： 1S/C16H19N5O2/c22-16(19-13-4-2-1-3-5-13)18-12-14-17-7-6-15(20-14)21-8-10-23-11-9-21/h1-7H,8-12H2,(H2,18,19,22)
• InChI Key： RPUPUTOPFWPMDF-UHFFFAOYSA-N
• SMILES： N(CC1=NC=CC(N2CCOCC2)=N1)C(NC1=CC=CC=C1)=O

Experimental Properties

• Density: 1.295±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 493.2±45.0 °C(Predicted)
• pka: 11.26±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}-1-phenylurea

Introduction to 3-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}-1-phenylurea (CAS No. 1797805-54-9)

3-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}-1-phenylurea, identified by its CAS number 1797805-54-9, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the class of urea derivatives, which have been extensively studied for their potential biological activities. The structural features of this molecule, particularly the presence of a morpholine moiety and a pyrimidine ring, contribute to its unique chemical and pharmacological properties.

The morpholine group in the molecular structure of 3-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}-1-phenylurea plays a crucial role in modulating its interactions with biological targets. Morpholine derivatives are known for their ability to enhance solubility and bioavailability, making them valuable in drug design. The pyrimidine ring, on the other hand, is a common scaffold in many bioactive molecules, often found in nucleoside analogs and kinase inhibitors. The combination of these structural elements in 3-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}-1-phenylurea suggests potential applications in therapeutic areas such as oncology and inflammation.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various kinases and enzymes involved in disease pathways. The morpholin-4-yl-substituted pyrimidine moiety in 3-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}-1-phenylurea has been investigated for its potential as a kinase inhibitor. Studies have shown that such derivatives can exhibit inhibitory activity against several kinases, including those implicated in cancer progression. The phenylurea group further enhances the molecule's binding affinity by forming hydrogen bonds with key residues in the target protein.

The synthesis of 3-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}-1-phenylurea involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex core structure efficiently. The purity and yield of the final product are critical for subsequent biological evaluations, necessitating rigorous purification protocols.

Biological activity assays have been conducted to evaluate the pharmacological profile of 3-{[4-(morpholin-4-yli)l]methyl}-1-ph<0x0D><0x0A><0x09><0x09><0x09><0x09><0x09><0x09><0x09><0x09><0x09><0x09><0x09><0x09>